4-benzoylbenzyl 5-bromo-2-furoate

• IUPAC Name: (4-benzoylphenyl)methyl 5-bromofuran-2-carboxylate
• InChI: InChI=1S/C19H13BrO4/c20-17-11-10-16(24-17)19(22)23-12-13-6-8-15(9-7-13)18(21)14-4-2-1-3-5-14/h1-11H,12H2
• InChI Key: SBBOFXAILUQMRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)COC(=O)C3=CC=C(O3)Br
• Molecular Formula: C19H13BrO4
• Molecular Weight: 385.2 g/mol

Description

4-Benzoylbenzyl 5-bromo-2-furoate is a halogenated aromatic ester characterized by a benzoyl-substituted benzyl group attached to a 5-bromo-2-furoate moiety. The compound’s structure integrates a brominated furan ring and a benzoylbenzyl ester, which synergistically influence its electronic, steric, and reactivity profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-benzoylbenzyl 5-bromo-2-furoate typically involves the esterification of 5-bromo-2-furoic acid with 4-benzoylbenzyl alcohol. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the esterification process .

Industrial Production Methods

Industrial production methods for 4-benzoylbenzyl 5-bromo-2-furoate may involve similar esterification reactions but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality .

Chemical Reactions Analysis

Types of Reactions

4-Benzoylbenzyl 5-bromo-2-furoate can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom in the furoate ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where the bromine atom is replaced by a different aryl or alkyl group.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines or thiols, often in the presence of a base such as potassium carbonate.

Oxidation Reactions: Oxidizing agents like potassium permanganate or chromium trioxide can be used.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted furoates, while coupling reactions can produce a wide range of aryl or alkyl derivatives .

Scientific Research Applications

4-Benzoylbenzyl 5-bromo-2-furoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding due to its structural properties.

Industry: It can be used in the production of specialty chemicals and materials, including polymers and coatings

Mechanism of Action

The mechanism of action of 4-benzoylbenzyl 5-bromo-2-furoate involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the furoate ring play crucial roles in its binding affinity and specificity. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with specific binding sites .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Group Differences

Compound Name	Molecular Formula	Substituents/Functional Groups	Unique Features
4-Benzoylbenzyl 5-bromo-2-furoate	C₁₉H₁₅BrO₄	- Benzoylbenzyl ester - 5-Bromo-furan	High lipophilicity; potential for dual electronic effects (bromine + benzoyl).
Ethyl 5-bromo-2-furoate	C₇H₇BrO₃	Ethyl ester - 5-Bromo-furan	Simpler ester group; lower steric hindrance .
Benzyl 5-bromo-2,4-difluorobenzoate	C₁₄H₉BrF₂O₂	Benzyl ester - 5-Bromo, 2,4-difluoro-benzene	Fluorine atoms enhance electronic withdrawal; distinct regioselectivity .
2,4-Dibromophenyl 5-bromo-2-furoate	C₁₁H₆Br₃O₃	2,4-Dibromophenyl ester - 5-Bromo-furan	Triple bromine substitution; increased halogen bonding potential .
Methyl 5-bromo-2-fluoro-4-formylbenzoate	C₉H₆BrFO₃	Methyl ester - 5-Bromo, 2-fluoro, 4-formyl	Formyl group introduces aldehyde reactivity; fluorine alters polarity .

Key Differentiators of 4-Benzoylbenzyl 5-Bromo-2-Furoate

Dual Functional Groups : The benzoylbenzyl ester combines lipophilicity and aromatic stacking, while the bromofuran moiety offers reactivity distinct from chloro or fluoro analogs .

Steric and Electronic Balance : The compound’s bulkier structure compared to ethyl or methyl esters may reduce metabolic degradation, enhancing bioavailability .

Synthetic Versatility: The benzoyl group allows for further derivatization (e.g., hydrogenation to cyclohexanol derivatives), unlike halogen-only substituted analogs .